Cas no 1805551-45-4 (Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate
• CAS No: 1805551-45-4
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4894098
• Update Time: 2025-05-26

Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)7-5(9(12)13)4-15-6(3-11)8(7)14/h4,9H,2-3H2,1H3
• InChI Key： ARZJHUCWSOLAJI-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(C(F)F)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1805551-45-4)

Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1805551-45-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and iodo substituents, which make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by the ethyl carboxylate moiety, further enhances its reactivity and utility in organic synthesis.

In recent years, the demand for halogenated pyridine derivatives like Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate has surged due to their role in developing novel crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its potential to act as a building block for fluorinated compounds, which are increasingly sought after in drug discovery for their enhanced metabolic stability and bioavailability. The presence of both chlorine and iodine atoms in the molecule also opens avenues for cross-coupling reactions, a hot topic in modern synthetic chemistry.

The compound's CAS No. 1805551-45-4 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthetic routes, physicochemical properties, and handling precautions. For instance, its melting point, solubility, and stability under various conditions are critical for laboratory applications. Additionally, the difluoromethyl group has garnered attention due to its role in modulating the lipophilicity and electron-withdrawing effects of molecules, a key consideration in medicinal chemistry.

From an SEO perspective, terms like "pyridine carboxylate synthesis," "difluoromethylated intermediates," and "iodopyridine applications" are highly relevant to this compound. These long-tail keywords align with user queries on platforms like Google and PubMed, where professionals seek detailed technical data. The compound's versatility also ties into broader trends such as green chemistry and sustainable synthesis, as researchers explore eco-friendly methods to produce such intermediates.

In conclusion, Ethyl 2-(chloromethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1805551-45-4) represents a critical tool in modern chemical research. Its multifaceted reactivity and alignment with industry needs ensure its continued relevance in drug development and material science. As innovation in heterocyclic chemistry progresses, this compound is poised to remain at the forefront of scientific exploration.